Ethyl 2-(N-(2,6-dimethylphenyl)-1,1-dioxidotetrahydro-2H-thiopyran-4-carboxamido)acetate

• Molecular Formula: C18H25NO5S
• Molecular Weight: 367.5 g/mol
• IUPAC Name: ethyl 2-(N-(1,1-dioxothiane-4-carbonyl)-2,6-dimethylanilino)acetate
• InChI: InChI=1S/C18H25NO5S/c1-4-24-16(20)12-19(17-13(2)6-5-7-14(17)3)18(21)15-8-10-25(22,23)11-9-15/h5-7,15H,4,8-12H2,1-3H3
• InChI Key: BXYVAIUGFYXLDY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN(C1=C(C=CC=C1C)C)C(=O)C2CCS(=O)(=O)CC2

Description

Ethyl 2-(N-(2,6-dimethylphenyl)-1,1-dioxidotetrahydro-2H-thiopyran-4-carboxamido)acetate is an organic compound with a complex structure that includes a thiopyran ring, a carboxamido group, and an ethyl ester

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ethyl 2-(N-(2,6-dimethylphenyl)-1,1-dioxidotetrahydro-2H-thiopyran-4-carboxamido)acetate typically involves multiple stepsThe reaction conditions often involve the use of catalysts, solvents, and specific temperature and pressure settings to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions using automated equipment to control the reaction parameters precisely. The use of continuous flow reactors and other advanced technologies can enhance the efficiency and scalability of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

Ethyl 2-(N-(2,6-dimethylphenyl)-1,1-dioxidotetrahydro-2H-thiopyran-4-carboxamido)acetate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into different reduced forms.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various nucleophiles or electrophiles depending on the specific substitution reaction. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired outcome .

Major Products

The major products formed from these reactions depend on the specific reaction pathway. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can introduce different functional groups into the molecule.

Scientific Research Applications

Ethyl 2-(N-(2,6-dimethylphenyl)-1,1-dioxidotetrahydro-2H-thiopyran-4-carboxamido)acetate has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in studies related to enzyme inhibition and protein interactions.

Industry: The compound can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of Ethyl 2-(N-(2,6-dimethylphenyl)-1,1-dioxidotetrahydro-2H-thiopyran-4-carboxamido)acetate involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The pathways involved can include inhibition of enzyme activity, modulation of receptor signaling, and interference with cellular processes .

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to Ethyl 2-(N-(2,6-dimethylphenyl)-1,1-dioxidotetrahydro-2H-thiopyran-4-carboxamido)acetate include:

• 2-(diethylamino)-N-(2,6-dimethylphenyl)acetamide (Lidocaine)
• Ethyl 2-(4-aminophenyl)-2-(phenylamino) acetate

Uniqueness

What sets this compound apart is its unique combination of functional groups and its potential for diverse applications. The presence of the thiopyran ring and the specific arrangement of substituents contribute to its distinct chemical and biological properties .